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Compound of Interest

Compound Name:
N-(4-Amino-phenyl)-

isonicotinamide

CAS No.: 13116-08-0

Cat. No.: B183565

Get Quote

Storage, Stability, and Handling Protocols
Compound Classification: Pyridine-carboxamide / Aromatic Amine Primary Risk Factors:

Oxidation (Aniline moiety), Hygroscopicity, Photodegradation.

Core Storage Guidelines (Solid State)
Q: What are the absolute requirements for long-term
storage (>1 year)?
A: To maximize shelf-life and maintain purity >98%, you must mitigate the oxidation of the

primary amine group and preventing amide hydrolysis.

The Golden Protocol:

Temperature: Store at -20°C. While the compound is stable at 4°C for short periods (weeks),

long-term storage requires freezing to arrest kinetic degradation.
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Atmosphere: Store under an inert atmosphere (Argon or Nitrogen). The 4-amino group is

electron-rich and susceptible to oxidation by atmospheric oxygen, leading to the formation of

azo-dimers or quinoid species (browning).

Container: Amber glass vials with Teflon-lined caps. Avoid clear glass to prevent photo-

oxidation.

Desiccation: Store the vial inside a secondary container (desiccator or sealed bag) with

active silica gel.

Q: My powder has turned from off-white to pale
yellow/brown. Is it usable?
A: This indicates surface oxidation of the aniline moiety.

Pale Yellow: Likely <1% impurity. Usable for general screening but requires filtration if

solubilized.

Dark Brown/Caking: Significant degradation or moisture uptake. Do not use for quantitative

or kinetic studies. Purify via recrystallization or discard.

Data: Degradation Risk Assessment

Stressor Risk Level Visual Indicator
Chemical
Consequence

Oxygen High Browning/Yellowing
Oxidation of

to nitro/azo species

Moisture Medium Clumping/Caking
Physical aggregation;

accelerated hydrolysis

Light Medium Darkening
Photo-oxidation of the

aromatic ring

Heat (>25°C) Low (Short-term) None initially
Increased kinetic rate

of oxidation
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Solubilization & Solution Stability
Q: Can I store stock solutions in DMSO at -20°C?
A: Yes, but with strict caveats regarding hygroscopicity. DMSO is highly hygroscopic; it pulls

water from the atmosphere every time the vial is opened.

The "Freeze-Thaw" Trap: Water absorbed by DMSO lowers the freezing point and creates

micro-pockets of liquid water/DMSO mixture even at -20°C. This promotes hydrolysis of the

amide bond over months.

Recommended Workflow:

Prepare high-concentration stocks (e.g., 100 mM).

Aliquot into single-use volumes (e.g., 50

L) immediately.

Use PCR tubes or gasketed cryovials for storage.

Never re-freeze a thawed aliquot more than once.

Q: I see a precipitate after thawing my DMSO stock.
A: This is likely "Water-Crash." As DMSO absorbs moisture, the solubility of hydrophobic

organic molecules decreases.

Troubleshooting: Sonicate the vial at 30°C for 5–10 minutes. If the solid does not redissolve,

the compound may have hydrolyzed to the insoluble carboxylic acid derivative. Check via

LC-MS.

Workflow Visualization
Storage Lifecycle Management
The following diagram outlines the decision logic for handling incoming shipments to ensure

data integrity.
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Figure 1: Lifecycle management for N-(4-Amino-phenyl)-isonicotinamide. Note the critical

restriction on refreezing solubilized stocks.

Quality Control & Validation Protocols
Q: How do I validate the purity of a 2-year-old sample?
A: You must verify two regions of the molecule: the amide linkage and the primary amine.
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Method A:

-NMR (Diagnostic Peaks)

Solvent: DMSO-

Key Signal 1 (Amide Proton): Look for a singlet around

10.0–10.5 ppm. Disappearance or shifting indicates hydrolysis.

Key Signal 2 (Aniline Amine): Broad singlet around

5.0–6.0 ppm (

). Integration should be 2H. If integration drops or peaks split, oxidation has occurred.

Method B: LC-MS (Reverse Phase)

Column: C18 (e.g., Agilent ZORBAX Eclipse Plus), 3.5

m.

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

Gradient: 5% to 95% ACN over 10 mins.

Detection: UV 254 nm (aromatic) and 280 nm.

Pass Criteria: Single peak >98% area.

Fail Criteria: New peaks at

earlier than main peak (Hydrolysis products are more polar) or late-eluting dimers (Azo
compounds).

Degradation Pathway Logic
Understanding how the molecule breaks down helps you identify false positives in your data.
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Figure 2: Mechanistic degradation pathways. Oxidation of the aniline amine is the primary

storage risk, while hydrolysis is a risk in aqueous solution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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